1-(5-chloro-2-methoxybenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine

• IUPAC Name: (5-chloro-2-methoxyphenyl)-[4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H18ClN7O2/c1-23-15-14(21-22-23)16(20-10-19-15)24-5-7-25(8-6-24)17(26)12-9-11(18)3-4-13(12)27-2/h3-4,9-10H,5-8H2,1-2H3
• InChI Key: QRFOOPXMIPHTMK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)C4=C(C=CC(=C4)Cl)OC)N=N1
• Molecular Formula: C17H18ClN7O2
• Molecular Weight: 387.8 g/mol
• CAS No.: 1058496-89-1

Description

Triazoles are a class of heterocyclic compounds that contain three nitrogen atoms in a five-membered ring. They are used in a wide range of applications, from pharmaceuticals to agrochemicals. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene, with two nitrogen atoms at positions 1 and 3 in the six-membered ring. They are also found in many biological compounds, such as the nucleotides cytosine, thymine, and uracil.

Synthesis Analysis

The synthesis of triazole-containing compounds often involves the reaction of azides with alkynes, a process known as click chemistry. Pyrimidines can be synthesized through several methods, including the Biginelli reaction.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by the presence of the triazole and pyrimidine rings. The exact structure would depend on the specific substituents attached to these rings.

Chemical Reactions Analysis

Triazoles and pyrimidines can undergo a variety of chemical reactions, thanks to the presence of multiple reactive sites in their structures. For example, triazoles can participate in N-alkylation and N-arylation reactions, while pyrimidines can undergo reactions like alkylation, acylation, and halogenation.

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds would depend on their exact structure. In general, they are likely to be solid at room temperature, with a relatively high melting point due to the presence of the aromatic rings. They are also likely to be soluble in organic solvents.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation, and its inhibition can lead to the prevention of cancer cell proliferation .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal cell cycle progression, leading to a halt in cell division . The exact nature of this interaction and the resulting changes at the molecular level are still under investigation.

Biochemical Pathways

The compound’s action primarily affects the cell cycle regulation pathway . By inhibiting CDK2, the compound disrupts the progression from the G1 phase to the S phase of the cell cycle . This disruption can lead to cell cycle arrest and apoptosis, particularly in cancer cells .

Result of Action

The compound’s action results in significant cytotoxic activities against various cancer cell lines . For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 with IC50 values in the range of 45–97 nM and 6–99 nM, respectively . It also induces apoptosis within HCT cells .

Safety and Hazards

The safety and hazards associated with these compounds would depend on their exact structure and the specific substituents they carry. Some triazole and pyrimidine derivatives are used as pharmaceuticals and are generally safe when used as directed, but they could be toxic or harmful in large amounts or under certain conditions.

Future Directions

The future research in this area could involve the development of new synthetic methods for these compounds, as well as the exploration of their potential applications in various fields, such as medicine, agriculture, and materials science.